An In-depth Technical Guide to the Bismuth-210m Isomer

Author: BenchChem Technical Support Team. **Date**: April 2026

Compound of Interest

Compound Name:	*Bismuth-210*
CAS No.:	*14331-79-4*
Cat. No.:	*B076734*

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract

Bismuth-210m (210mBi) is a long-lived metastable isomer of the bismuth isotope 210Bi. With a half-life of approximately 3.04 million years, it is a synthetic radionuclide that does not occur in nature.[1] This technical guide provides a comprehensive overview of the nuclear properties, decay characteristics, and production of 210mBi. It also explores the potential, though currently limited, applications in research and medicine, drawing comparisons with other bismuth isotopes more commonly used in targeted alpha therapy. Detailed data is presented in tabular format, and key processes are visualized through diagrams generated using the DOT language.

Nuclear Properties and Decay Characteristics

Bismuth-210m is an alpha emitter, decaying to Thallium-206.[2][3] Its exceptionally long half-life is a defining characteristic, distinguishing it from its ground state, 210Bi, which has a half-life of only 5.012 days and primarily undergoes beta decay to Polonium-210.[1][4] The

© 2026 BenchChem. All rights reserved.

significant difference in half-life and decay mode is a result of the excited nuclear state of the 210mBi isomer.

Quantitative Data Summary

The nuclear and decay properties of **Bismuth-210**m and its ground state are summarized in the tables below for easy comparison.

Table 1: General Nuclear Properties of 210mBi and 210Bi

Property	Bismuth-210m (210mBi)	Bismuth-210 (210Bi)
Atomic Number (Z)	83[2][3]	83[4]
Mass Number (A)	210[2][3]	210[4]
Neutron Number (N)	127[2][3]	127[4]
Isotopic Mass	209.9841202 u[3]	209.9841202 u[4]
Excitation Energy	271.31 keV[3]	Ground State
Spin and Parity	9-[3]	1-[4]
Magnetic Dipole Moment	2.728 μN[3]	-0.04451 μN[4]
Quadrupole Moment	0.471 barn[3]	0.136 barn[5]


Table 2: Radioactive Decay Properties of 210mBi and 210Bi

Property	Bismuth-210m (210mBi)	Bismuth-210 (210Bi)
Half-Life	3.04 x 106 years[1][3]	5.012 days[1][4]
Decay Mode	α (100%)[3][6]	β- (~100%), α (trace)[4][7]
Daughter Nuclide	206Tl[3][6]	210Po, 206Tl[4][7]
Decay Energy	5.308 MeV (for α decay)[6]	1.1612 MeV (for β- decay)[4]
Mean Alpha Energy	5.0064 MeV[2]	Not applicable
Mean Electron Energy	0.0475 MeV[2]	Not applicable

© 2026 BenchChem. All rights reserved.

Decay Scheme

The decay of **Bismuth-210**m is a direct alpha decay to Thallium-206. The following diagram illustrates this process.



Click to download full resolution via product page

Decay scheme of **Bismuth-210**m.

Experimental Protocols

Production of **Bismuth-210m**

The production of **Bismuth-210**, including its isomeric state 210mBi, is typically achieved through neutron capture by the stable isotope Bismuth-209 (209Bi).[6] The reaction is denoted as 209Bi(n,γ)210Bi.

Methodology:

- Target Preparation: A high-purity Bismuth-209 target is prepared, often in the form of a thin foil or a salt.
- Neutron Irradiation: The target is placed in a nuclear reactor or another neutron source to be irradiated with thermal or epithermal neutrons.[4] The neutron flux and irradiation time are key parameters that determine the yield of 210Bi and 210mBi.
- Isomer Ratio: The neutron capture reaction populates both the ground state (210Bi) and the metastable state (210mBi). The ratio of the production cross-sections for these two states depends on the energy of the incident neutrons.

© 2026 BenchChem. All rights reserved.

- Cooling: After irradiation, the target is allowed to "cool" for a period. During this time, the much shorter-lived ground state 210Bi (half-life 5.012 days) will decay significantly, primarily to 210Po. The long-lived 210mBi remains.

Isolation and Characterization

Isolating 210mBi from the irradiated target and other decay products requires radiochemical separation techniques.


Methodology:

- Dissolution of Target: The irradiated bismuth target is dissolved in a suitable acid, such as nitric acid or hydrochloric acid.
- Radiochemical Separation: Various methods can be employed to separate bismuth from other elements present, which may include the parent 209Bi and decay products like Polonium-210. Techniques include:
  - Solvent Extraction: This is a highly selective method for isolating bismuth.[3]
  - Ion Exchange Chromatography: This technique separates ions based on their affinity for a stationary phase.
  - Precipitation: Bismuth can be selectively precipitated out of solution.
- Characterization: The isolated **Bismuth-210**m can be characterized using nuclear spectroscopy techniques:
  - Alpha Spectroscopy: Used to identify and quantify the alpha particles emitted during the decay of 210mBi, confirming its presence and activity.
  - Gamma Spectroscopy: Although 210mBi is primarily an alpha emitter, gamma spectroscopy can be used to detect any associated gamma rays from the decay of its daughter nuclide or other impurities.[1][4]

Experimental and Logical Workflows

© 2026 BenchChem. All rights reserved.

The following diagrams illustrate the logical workflow for the production and characterization of **Bismuth-210**m.



Click to download full resolution via product page

Workflow for the production and characterization of **Bismuth-210**m.

Relevance to Drug Development and Research

© 2026 BenchChem. All rights reserved.

While several bismuth isotopes, notably 212Bi and 213Bi, are of significant interest for Targeted Alpha Therapy (TAT) in oncology, the applicability of 210mBi in this field is highly limited.[2][7]

Targeted Alpha Therapy (TAT)


TAT is a promising cancer treatment modality that uses alpha-emitting radionuclides attached to a targeting molecule (like an antibody or peptide) to selectively deliver cytotoxic radiation to cancer cells.[7] The high linear energy transfer and short range of alpha particles make them highly effective at killing cancer cells with minimal damage to surrounding healthy tissue.

Limitations of **Bismuth-210m** for TAT

The primary obstacle for the use of 210mBi in TAT is its extremely long half-life of 3.04 million years. For a radiopharmaceutical, a much shorter half-life is desirable to ensure that the radiation dose is delivered to the tumor over a relevant timescale (hours to days) and that the radionuclide decays relatively quickly to minimize long-term toxicity. The ideal half-life of a radionuclide for therapy should be comparable to the biological half-life of the targeting molecule.

The following diagram illustrates the general principle of Targeted Alpha Therapy, for which shorter-lived isotopes like 213Bi are suitable.

© 2026 BenchChem. All rights reserved.



Click to download full resolution via product page

General principle of Targeted Alpha Therapy (TAT).

© 2026 BenchChem. All rights reserved.

Research Applications

Despite its unsuitability for TAT, 210mBi can be a valuable tool in fundamental nuclear science research. Its long half-life and distinct decay properties make it useful for:

- Detector Calibration: As a long-lived alpha source with a well-defined alpha energy, it can be used for the calibration of alpha spectrometers.
- Nuclear Structure Studies: The study of its decay and the energy levels of its daughter nuclide, 206Tl, provides insights into nuclear structure and decay theory.
- Environmental Tracer Studies: Although not naturally occurring, its long half-life could theoretically make it useful as a tracer in very long-term geological or environmental studies, though practical applications are limited.

Conclusion

Bismuth-210m is a fascinating nuclear isomer with unique properties, most notably its extremely long half-life and alpha decay mode. While these characteristics make it unsuitable for the mainstream applications of other bismuth isotopes in targeted alpha therapy, it remains a subject of interest for fundamental nuclear research. The production of 210mBi via neutron activation of 209Bi is a well-understood process, and its isolation and characterization can be achieved through standard radiochemical and spectroscopic techniques. For professionals in drug development, understanding the properties of 210mBi helps to contextualize the selection criteria for therapeutic radionuclides, where a balance of decay characteristics, half-life, and production feasibility is crucial for clinical success.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

- 1. THE GAMMA-RAY SPECTRUM OF /sup 210m/Bi. (Journal Article) | OSTI.GOV [osti.gov]
- 2. researchgate.net [researchgate.net]

- 3. Bismuth-210 | High-Purity Isotope | For Research Use [benchchem.com]
- 4. researchgate.net [researchgate.net]
- 5. xtalks.com [xtalks.com]
- 6. Alpha emitters for cancer treatment | Thor Medical [thormedical.com]
- 7. Targeted alpha therapy with bismuth-213 and actinium-225: Meeting future demand - PubMed [pubmed.ncbi.nlm.nih.gov]

- To cite this document: BenchChem. [An In-depth Technical Guide to the Bismuth-210m Isomer]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b076734/docs#an-in-depth-technical-guide-to-the-bismuth-210m-isomer]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.